Cas no 1057602-77-3 (6-(3-Fluorophenyl)hex-5-enoic acid)

• Product Name: 6-(3-Fluorophenyl)hex-5-enoic acid
• CAS No: 1057602-77-3
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 2874064
• Update Time: 2023-08-10

6-(3-Fluorophenyl)hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-fluorophenyl)hex-5-enoic acid
• 6-(3-Fluorophenyl)hex-5-enoic acid

• Inchi： 1S/C12H13FO2/c13-11-7-4-6-10(9-11)5-2-1-3-8-12(14)15/h2,4-7,9H,1,3,8H2,(H,14,15)/b5-2+
• InChI Key： BUCXQMNVXCRGSL-GORDUTHDSA-N
• SMILES： FC1=CC=CC(=C1)/C=C/CCCC(=O)O

Computed Properties

• Exact Mass: 208.08995782 g/mol
• Monoisotopic Mass: 208.08995782 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.23
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3